Cas no 874593-96-1 (2-(3-bromo-2-oxopyrrolidin-1-yl)thiophene-3-carbonitrile)

• Product Name: 2-(3-bromo-2-oxopyrrolidin-1-yl)thiophene-3-carbonitrile
• CAS No: 874593-96-1
• MF: C₉H₇BrN₂OS
• MW: 271.133679628372
• CID: 3108736
• PubChem ID: 16226816
• Update Time: 2025-06-14

2-(3-bromo-2-oxopyrrolidin-1-yl)thiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2-oxopyrrolidin-1-yl)thiophene-3-carbonitrile
• CS-0235133
• AKOS026729466
• EN300-15315
• 874593-96-1
• G58315

• Inchi： 1S/C9H7BrN2OS/c10-7-1-3-12(8(7)13)9-6(5-11)2-4-14-9/h2,4,7H,1,3H2
• InChI Key： WIHIWFOGDKWMBK-UHFFFAOYSA-N
• SMILES： BrC1C(N(C2=C(C#N)C=CS2)CC1)=O

Computed Properties

• Exact Mass: 269.94625Da
• Monoisotopic Mass: 269.94625Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.3Ų

Additional information on 2-(3-bromo-2-oxopyrrolidin-1-yl)thiophene-3-carbonitrile

Recent Advances in the Study of 2-(3-bromo-2-oxopyrrolidin-1-yl)thiophene-3-carbonitrile (CAS: 874593-96-1)

The compound 2-(3-bromo-2-oxopyrrolidin-1-yl)thiophene-3-carbonitrile (CAS: 874593-96-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, featuring a pyrrolidinone core linked to a thiophene-carbonitrile moiety, exhibits unique chemical properties that make it a promising candidate for further investigation. Recent studies have explored its synthesis, biological activity, and potential therapeutic applications, shedding light on its role in modern pharmaceutical research.

One of the key areas of interest is the compound's role as a building block in the synthesis of more complex molecules. Researchers have developed efficient synthetic routes to produce 2-(3-bromo-2-oxopyrrolidin-1-yl)thiophene-3-carbonitrile with high yield and purity, enabling its use in subsequent derivatization reactions. The presence of both electrophilic (bromo) and nucleophilic (carbonitrile) sites in the molecule allows for diverse chemical modifications, making it a versatile intermediate in medicinal chemistry.

In terms of biological activity, preliminary studies suggest that this compound may exhibit interesting pharmacological properties. The thiophene and pyrrolidinone moieties are known to interact with various biological targets, including enzymes and receptors involved in disease pathways. Recent in vitro assays have demonstrated moderate inhibitory activity against certain kinases, hinting at potential applications in oncology research. However, further structure-activity relationship (SAR) studies are needed to optimize its potency and selectivity.

The compound's mechanism of action is currently under investigation. Molecular docking studies have proposed potential binding modes with target proteins, particularly those containing ATP-binding pockets. These computational predictions, combined with experimental validation, could provide valuable insights for drug design. Additionally, the compound's physicochemical properties, such as its LogP and solubility, are being characterized to assess its drug-likeness and potential for further development.

Recent patent literature has also highlighted the commercial potential of 2-(3-bromo-2-oxopyrrolidin-1-yl)thiophene-3-carbonitrile. Several pharmaceutical companies have included derivatives of this compound in their portfolios, particularly for applications in central nervous system disorders and inflammatory diseases. The bromo substituent at the 3-position of the pyrrolidinone ring appears to be crucial for activity, as evidenced by comparative studies with other halogenated analogs.

Future research directions for this compound include more extensive biological screening, optimization of its pharmacokinetic properties, and exploration of its potential as a scaffold for combinatorial chemistry. The development of robust analytical methods for its quantification in biological matrices is also an area of active investigation, which would facilitate preclinical studies. As research progresses, 2-(3-bromo-2-oxopyrrolidin-1-yl)thiophene-3-carbonitrile may emerge as an important tool compound or even a lead molecule in specific therapeutic areas.